Cas no 2137420-96-1 (Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-)

• Product Name: Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-
• CAS No: 2137420-96-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5267041
• Update Time: 2025-06-12

Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-

• Inchi： 1S/C11H14ClNO/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)/t8-,9?/m0/s1
• InChI Key： QSGXOZATHLLEEQ-IENPIDJESA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)[C@@H](Cl)C

Additional information on Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-

Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-: A Comprehensive Overview

Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-, identified by its CAS number 2137420-96-1, is a compound of significant interest in the field of pharmaceutical chemistry. This enantiomerically pure amide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a chiral center at the propanamide moiety, specifically the (2S) configuration, makes this compound a valuable candidate for further investigation in drug discovery and development.

The compound's molecular structure consists of a propanamide backbone substituted with a 2-chloro group and an N-(1-phenylethyl) moiety. This specific arrangement imparts distinct chemical and pharmacological properties that are being explored in various research settings. The chloro substituent enhances the electrophilicity of the molecule, making it a potential intermediate in the synthesis of more complex pharmaceutical agents. Meanwhile, the phenylethyl group contributes to hydrophobic interactions and can influence the compound's bioavailability and metabolic stability.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2S) configuration of Propanamide, 2-chloro-N-(1-phenylethyl)-, aligns with this trend, as enantiopure compounds often exhibit more predictable pharmacokinetic profiles. Researchers have been investigating its potential as a building block for more sophisticated molecules, leveraging its stereochemistry to modulate biological activity.

One of the most promising areas of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer systemic side effects. The unique structural features of Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-, make it an attractive scaffold for such inhibitors.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, particularly those involved in cancer pathways. The chloro group on the propanamide moiety has been shown to interact with critical residues in the kinase active site, while the phenylethyl group provides additional binding interactions through hydrophobic interactions and possible hydrogen bonding. These findings suggest that further optimization of this scaffold could lead to potent and selective kinase inhibitors.

The synthesis of Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)-, also presents interesting challenges and opportunities for chemists. The stereochemistry at the propanamide carbon must be carefully controlled to ensure the correct enantiomer is obtained. Various synthetic routes have been explored, including asymmetric hydrogenation and chiral resolution techniques. These methods not only highlight the synthetic versatility of this compound but also contribute to the broader field of asymmetric synthesis.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The ability to modulate neurotransmitter systems is crucial for treating neurological disorders such as depression, anxiety, and epilepsy. The structural features of Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)--, including its amide functionality and aromatic ring system, make it a potential candidate for interacting with CNS receptors.

Preclinical studies have begun to explore the pharmacological effects of this compound on various neurotransmitter systems. Initial findings suggest that it may have anxiolytic and antidepressant-like properties without significant side effects at therapeutic doses. These results are particularly encouraging given the growing need for novel treatments that address these conditions without causing tolerance or dependence.

The future direction of research on Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)--, will likely focus on further optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers can identify which features contribute most to its biological activity and develop more effective derivatives. Additionally, computational modeling techniques will play an increasingly important role in predicting how changes in structure will affect biological activity.

In conclusion, Propanamide, 2-chloro-N-(1-phenylethyl)-, (2S)--, CAS number 2137420-96-1, is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule，its importance in medicinal chemistry is likely to grow even further.